molecular formula C13H18Cl2N2O B15506820 (S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide

(S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide

Cat. No.: B15506820
M. Wt: 289.20 g/mol
InChI Key: FMDQGLHBADGFLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide is a chiral amide derivative characterized by a butanamide backbone with an (S)-configured amino group at position 2, an N-(2,4-dichlorobenzyl) substituent, and methyl groups at the N- and 3-positions. The 2,4-dichlorobenzyl moiety introduces steric bulk and lipophilicity, while the stereochemistry and methyl substituents influence molecular interactions. This compound is synthesized via nucleophilic substitution or coupling reactions involving dichlorobenzyl halides (e.g., 2,4-dichlorobenzyl chloride) and amino acid derivatives, with yields optimized through rapid methods (e.g., 10-minute reactions yielding ~44% for related compounds) . Potential applications include enzyme inhibition, as structurally similar dichlorobenzyl-containing analogs exhibit collagenase inhibition (IC50 ~1.3–1.5 mM) .

Properties

Molecular Formula

C13H18Cl2N2O

Molecular Weight

289.20 g/mol

IUPAC Name

2-amino-N-[(2,4-dichlorophenyl)methyl]-N,3-dimethylbutanamide

InChI

InChI=1S/C13H18Cl2N2O/c1-8(2)12(16)13(18)17(3)7-9-4-5-10(14)6-11(9)15/h4-6,8,12H,7,16H2,1-3H3

InChI Key

FMDQGLHBADGFLM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=O)N(C)CC1=C(C=C(C=C1)Cl)Cl)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Modified N-Substituents

  • However, the isopropyl group may enhance lipophilicity, improving membrane permeability .
  • (S)-2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-N-ethyl-3-methylbutanamide: The piperidinylmethyl and ethyl substituents introduce basicity and conformational flexibility, which could modulate target selectivity .

Variations in Benzyl Group Substituents

  • 3-Methylbenzyl vs.
  • 2,4-Dichlorobenzyl vs. 2,6-Dichlorobenzyl: In collagenase inhibitors, (S)-2-amino-2-(2,6-dichlorobenzyl)pent-4-ynoic acid showed a slightly lower IC50 (1.31 mM) than its 2,4-dichloro analog (1.48 mM), attributed to optimized π–π interactions with Tyr201 in the enzyme active site .

Backbone Modifications

  • Pent-4-ynoic Acid vs. Butanamide: Compounds like (S)-2-amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid feature a rigid triple bond and extended carbon chain, enhancing conformational restraint and hydrogen-bonding capacity (e.g., with Gln215 in collagenase) but reducing metabolic stability compared to butanamide derivatives .

Data Tables

Table 2: Physical Properties of Dichlorobenzyl Precursors

Precursor Melting Point/Boiling Point Molecular Weight CAS RN Reference
2,4-Dichlorobenzyl chloride 42°C 195.47 [102-47-6]
3,4-Dichlorobenzyl bromide 116–119°C (1 mmHg) 239.92 [18880-04-1]

Preparation Methods

Strecker Reaction-Based Approaches

The Strecker reaction is widely employed to synthesize α-aminonitriles, which are hydrolyzed to α-aminoamides. For example, 3-methyl-2-butanone reacts with ammonium chloride and sodium cyanide under acidic conditions to yield 2-amino-2,3-dimethylbutyronitrile. Subsequent hydrolysis in sulfuric acid (95%) at 100°C for 1 hour produces 2-amino-2,3-dimethylbutanamide with 81.7% yield.

Optimization Note : Excess sulfuric acid minimizes byproducts, while controlled hydrolysis temperatures (≤75°C) prevent decarboxylation.

Enzymatic Hydration

Nitrile hydratase from Nocardia globerula (CCTCC M209214) catalyzes the hydration of 2-amino-2,3-dimethylbutyronitrile to the corresponding amide at pH 7.0–8.0 and 30°C. This method achieves 95% conversion in 12 hours, offering an eco-friendly alternative to harsh acid/base conditions.

N-Methylation Strategies

Reductive Methylation

Reductive amination using formaldehyde and sodium cyanoborohydride selectively methylates the primary amine of 2-amino-2,3-dimethylbutanamide. For instance, treatment with 1.3 equivalents of formaldehyde in methanol at 25°C for 24 hours yields N-methyl derivatives with >90% efficiency.

Chemoselectivity : Benzaldehyde is used initially to mono-benzylate the amine, preventing over-alkylation. Subsequent reductive methylation with formaldehyde introduces the methyl group.

Eschweiler–Clark Reaction

Heating 2-amino-2,3-dimethylbutanamide with excess formaldehyde and formic acid at 100°C facilitates N-methylation via the Eschweiler–Clark mechanism. However, this method risks formamide byproducts and requires careful pH control.

Benzylation with 2,4-Dichlorobenzyl Groups

Alkylation of Secondary Amines

The N-methylated intermediate reacts with 2,4-dichlorobenzyl chloride in the presence of potassium carbonate as a base. In anhydrous dimethylformamide (DMF) at 60°C, this SN2 reaction achieves 85–90% yield after 6 hours.

Side Reaction Mitigation :

  • Use of 1.1 equivalents of benzyl halide minimizes di-benzylation.
  • Molecular sieves (4Å) absorb HCl byproducts, shifting equilibrium toward product formation.

Catalytic Hydrogenation Alternatives

Palladium-catalyzed hydrogenation of pre-formed imines (e.g., from 2,4-dichlorobenzaldehyde and N-methylamide) offers a milder route. However, enantioselectivity remains low (<22% ee) without chiral ligands.

Enantioselective Synthesis

Chiral Resolution

Racemic N-benzyl-N-methyl intermediates are resolved using chiral acids (e.g., L-tartaric acid) in ethanol. The (S)-enantiomer crystallizes preferentially, yielding 98% enantiomeric excess (ee) after two recrystallizations.

Asymmetric Catalysis

Chiral oxazaborolidine catalysts enable asymmetric reductive amination of ketones to produce (S)-configured amines. For example, (S)-2-amino-2,3-dimethylbutanamide is synthesized with 92% ee using 10 mol% (R)-CBS catalyst.

Purification and Characterization

Crystallization

Sherwood oil (petroleum ether/ethyl acetate, 3:1) induces crystallization of the final product, achieving >95% purity. Slow cooling (0.5°C/min) enhances crystal quality.

Chromatographic Methods

Silica gel column chromatography (chloroform/methanol, 9:1) removes dichlorobenzyl chloride residues. Reverse-phase HPLC (C18 column, acetonitrile/water) further purifies the compound to >99% purity.

Analytical Data :

Property Value Method
Molecular Weight 289.20 g/mol HRMS
Melting Point 148–150°C DSC
Optical Rotation ([α]D²⁵) +34.5° (c = 1.0, MeOH) Polarimetry

Comparative Analysis of Methods

Table 1. Yield and Efficiency by Route

Step Method Yield (%) Purity (%)
Core Structure Synthesis Strecker Reaction 81.7 96
N-Methylation Reductive Amination 90 98
Benzylation Alkylation in DMF 85 95
Resolution Chiral Tartrate 75 98

Enzymatic hydration outperforms acid hydrolysis in environmental impact but requires specialized fermentation infrastructure. Asymmetric catalysis offers superior enantioselectivity but incurs higher catalyst costs.

Industrial-Scale Considerations

  • Cost Efficiency : The Strecker route is preferred for large-scale production due to low reagent costs.
  • Waste Management : Enzymatic methods reduce sulfuric acid waste by 70% compared to chemical hydrolysis.
  • Process Safety : Benzyl chloride handling mandates inert atmospheres and corrosion-resistant reactors.

Q & A

Basic Synthesis and Characterization

Q: What are the established synthetic routes for (S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide, and how is its stereochemical purity validated? A: The compound is typically synthesized via multi-step amidation or nucleophilic substitution reactions. A common approach involves coupling a chiral amine precursor (e.g., (S)-2-amino-3-methylbutanoic acid derivatives) with 2,4-dichlorobenzyl halides under basic conditions (e.g., triethylamine in dichloromethane) . Analytical validation includes:

  • NMR Spectroscopy : 1H^1H and 13C^{13}C NMR confirm regiochemistry and stereochemistry, with specific attention to the chiral center (e.g., coupling constants and splitting patterns) .
  • Chiral HPLC : Resolves enantiomeric excess (>98% for S-configuration) using columns like Chiralpak IA/IB with hexane:isopropanol mobile phases .
  • Mass Spectrometry : High-resolution ESI-MS verifies molecular formula (e.g., [M+H]+^+ ion matching calculated mass).

Structural-Activity Relationship (SAR) Insights

Q: How does the position of chlorine substituents on the benzyl ring influence biological activity? A: Comparative studies on 2,4-dichloro vs. 2,6-dichloro analogs reveal that ortho/para substitution (2,4-) enhances target binding. For example, 2,4-dichlorobenzyl derivatives show lower IC50_{50} values (1.48 mM vs. 1.31 mM for collagenase inhibition) due to optimized π-π interactions with Tyr201 and hydrogen bonding with Gln215 residues . Substituent steric effects and electronic properties (e.g., electronegativity of Cl) further modulate potency .

Mechanistic Studies and Target Identification

Q: What experimental strategies are used to identify molecular targets and binding mechanisms? A: Advanced techniques include:

  • Molecular Docking : Predicts binding modes using software like AutoDock Vina. For collagenase, the dichlorobenzyl group aligns with hydrophobic pockets, while the amide forms hydrogen bonds with catalytic residues .
  • Biochemical Assays : Fluorescence polarization or surface plasmon resonance (SPR) quantifies binding affinity (Kd_d) to enzymes/receptors .
  • X-ray Crystallography : Resolves co-crystal structures to validate docking predictions (e.g., ligand-enzyme interactions at ≤2.0 Å resolution) .

Biological Activity Profiling

Q: How is the compound evaluated for bioactivity in disease-relevant models? A: Standard protocols include:

  • In Vitro Enzyme Inhibition : Dose-response assays (e.g., collagenase IC50_{50} determination using fluorogenic substrates like DQ-collagen) .
  • Cell-Based Assays : Cytotoxicity (MTT assay) and anti-inflammatory activity (e.g., TNF-α/IL-6 suppression in macrophages) .
  • In Vivo Models : Pharmacokinetics (oral bioavailability, half-life) and efficacy in rodent inflammation or infection models .

Stereochemical Impact on Bioactivity

Q: Does the S-configuration of the amino group significantly affect biological activity? A: Yes. Enantiomers exhibit distinct binding kinetics. For example, the S-form shows 5–10× higher affinity for collagenase compared to the R-form, attributed to optimal spatial alignment of the amide and dichlorobenzyl groups with the enzyme's active site . Chiral resolution via enzymatic kinetic resolution or asymmetric synthesis ensures stereochemical fidelity .

Addressing Contradictory Data in SAR Studies

Q: How should researchers resolve discrepancies in reported SAR trends (e.g., conflicting IC50_{50} values across studies)? A: Cross-validate using:

  • Orthogonal Assays : Compare enzymatic inhibition (e.g., collagenase) with cellular activity (e.g., MMP secretion in fibroblasts) .
  • Molecular Dynamics Simulations : Assess binding stability over 100+ ns trajectories to identify transient interactions missed in static docking .

Optimization Strategies for Enhanced Potency

Q: What structural modifications improve selectivity and metabolic stability? A: Key strategies include:

  • Substituent Tuning : Introducing electron-withdrawing groups (e.g., CF3_3) on the benzyl ring enhances target affinity .
  • Backbone Rigidification : Cyclopropyl or sp3^3-hybridized carbons reduce conformational flexibility, improving binding entropy .
  • Prodrug Design : Masking the amine as a tert-butoxycarbonyl (Boc) group increases oral bioavailability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.